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Compound of Interest

Compound Name: Morpholine lactate

CAS No.: 80145-09-1

Cat. No.: B1505061

Get Quote

Introduction

Morpholine lactate, an organic salt formed from the weak base morpholine and the alpha-

hydroxy acid lactic acid, finds applications in various chemical and pharmaceutical contexts. Its

utility often relies on a thorough understanding of its structural and chemical properties. This

technical guide provides an in-depth overview of the spectroscopic techniques used to

characterize morpholine lactate, with a primary focus on Nuclear Magnetic Resonance (NMR)

and Infrared (IR) spectroscopy. This document is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of the analytical

methodologies and expected spectral characteristics of this compound.

Predicted Spectroscopic Data
The following tables summarize the predicted ¹H NMR, ¹³C NMR, and IR spectroscopic data for

morpholine lactate. These predictions are based on the known spectral properties of the

morpholinium cation and the lactate anion, taking into account the effects of salt formation.

Table 1: Predicted ¹H NMR Data for Morpholine Lactate
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Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration Notes

H-2', H-6'

(Morpholinium)
~3.9 - 4.1 Triplet 4H

Protons adjacent

to the oxygen

atom in the

morpholine ring.

Expected to be

downfield due to

the

electronegativity

of oxygen.

H-3', H-5'

(Morpholinium)
~3.2 - 3.4 Triplet 4H

Protons adjacent

to the nitrogen

atom.

Deshielded due

to the positive

charge on the

nitrogen.

NH₂⁺

(Morpholinium)
Broad singlet 2H

Chemical shift is

concentration

and solvent

dependent. May

exchange with

D₂O.

H-2 (Lactate) ~4.1 - 4.3 Quartet 1H

Methine proton,

coupled to the

methyl protons.

H-3 (Lactate) ~1.3 - 1.5 Doublet 3H

Methyl protons,

coupled to the

methine proton.

Solvent: D₂O. Reference: TMS (0 ppm).
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Table 2: Predicted ¹³C NMR Data for Morpholine Lactate
Assignment

Predicted Chemical Shift (δ,

ppm)
Notes

C-2', C-6' (Morpholinium) ~64 - 66
Carbons adjacent to the

oxygen atom.[1]

C-3', C-5' (Morpholinium) ~43 - 45
Carbons adjacent to the

nitrogen atom.[1]

C-1 (Lactate) ~178 - 182 Carboxylate carbon.

C-2 (Lactate) ~68 - 70
Methine carbon bearing the

hydroxyl group.

C-3 (Lactate) ~20 - 22 Methyl carbon.

Solvent: D₂O. Reference: TMS (0 ppm).

Table 3: Predicted IR Absorption Bands for Morpholine
Lactate
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Wavenumber (cm⁻¹) Intensity Assignment

3500 - 3200 Strong, Broad
O-H stretch (Lactate hydroxyl),

N-H stretch (Morpholinium)

3000 - 2850 Medium-Strong C-H stretch (Aliphatic)

1730 - 1700 Strong
C=O stretch (Carboxylic acid

dimer - potential impurity)

1620 - 1550 Strong
C=O stretch (Carboxylate -

asymmetric)

1420 - 1380 Medium
C=O stretch (Carboxylate -

symmetric)[2]

1120 - 1040 Strong

C-O stretch (Ether in

morpholine and alcohol in

lactate)[2]

~1115 Strong C-N stretch (Morpholinium)

Experimental Protocols
Synthesis of Morpholine Lactate
This protocol describes a straightforward acid-base neutralization reaction to synthesize

morpholine lactate.

Materials:

Morpholine (C₄H₉NO)

Lactic Acid (C₃H₆O₃) (typically an 85-90% aqueous solution)

Diethyl ether

Anhydrous magnesium sulfate

Stir plate and magnetic stir bar
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Round bottom flask

Addition funnel

Ice bath

Procedure:

In a round bottom flask, dissolve a known molar equivalent of morpholine in a minimal

amount of a suitable solvent like ethanol or isopropanol.

Cool the flask in an ice bath.

Slowly add one molar equivalent of lactic acid dropwise from an addition funnel while stirring

continuously. The reaction is exothermic.

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting viscous oil is morpholine lactate. For further purification, it can be washed

with cold diethyl ether to remove any unreacted starting materials.

Dry the product under vacuum to remove residual solvent.

Spectroscopic Analysis
Sample Preparation:

Accurately weigh 5-10 mg of the morpholine lactate sample for ¹H NMR and 20-50 mg for

¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O,

DMSO-d₆).

Transfer the solution to a clean 5 mm NMR tube.

¹H NMR Acquisition:
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Spectrometer: 400 MHz or higher field instrument.

Pulse Program: Standard 1D proton acquisition.

Number of Scans: 16-32 scans.

Relaxation Delay: 1-2 seconds.

Referencing: Reference the spectrum to the residual solvent peak or an internal standard

(e.g., TMS).

¹³C NMR Acquisition:

Spectrometer: 100 MHz or higher.

Pulse Program: Proton-decoupled ¹³C acquisition.

Number of Scans: 1024 or more, depending on the sample concentration.

Relaxation Delay: 2-5 seconds.

Referencing: Reference the spectrum to the solvent peak.

Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Place a small amount of the morpholine lactate sample directly onto the center of the ATR

crystal.

Apply pressure using the ATR press to ensure good contact between the sample and the

crystal.

FTIR Acquisition:

Spectrometer: A standard FTIR spectrometer equipped with a universal ATR accessory.

Spectral Range: 4000-400 cm⁻¹.
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Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Background: Collect a background spectrum of the clean, empty ATR crystal before running

the sample.

Visualizations
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Synthesis of Morpholine Lactate
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Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of Morpholine Lactate: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505061/docs#spectroscopic-analysis-of-
morpholine-lactate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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